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Compound of Interest

Compound Name: 6-methoxyhexanal

CAS No.: 855906-01-3

Cat. No.: B6155086

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Methoxyhexanal is an aliphatic aldehyde characterized by a six-carbon chain with a terminal

aldehyde group and a methoxy group at the C-6 position. Its chemical structure, combining a

reactive aldehyde functionality with a methoxy ether, makes it a molecule of interest in organic

synthesis and potentially in the field of pharmacology. The aldehyde group serves as a versatile

handle for a variety of chemical transformations, while the methoxy group can influence the

molecule's polarity, solubility, and metabolic stability.

This technical guide provides a comprehensive overview of the current publicly available

knowledge regarding 6-methoxyhexanal, with a focus on its chemical properties, synthesis,

and potential, though largely unexplored, biological significance. Due to the limited specific

research on this compound, this document also draws upon general principles of related

aliphatic aldehydes and ethers to provide a broader context for its potential applications.
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History and Discovery
The history of the discovery of 6-methoxyhexanal is not well-documented in publicly available

scientific literature. While the synthesis of related aliphatic aldehydes and ethers has been

established for over a century, with the Williamson ether synthesis being a key method

developed in 1850, the specific timeline and context for the first identification of 6-
methoxyhexanal remain elusive.[1][2] The first notable mention of its synthesis appears in a

1983 publication in The Journal of Organic Chemistry, suggesting its initial preparation was

likely for academic or synthetic research purposes rather than for a specific biological

application.[3] Further investigation into early chemical catalogs and synthetic methodology

papers may yet uncover more details about its origins.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 6-methoxyhexanal is provided in

the table below. These properties are essential for its handling, characterization, and

application in a laboratory setting.
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Property Value Reference(s)

Molecular Formula C₇H₁₄O₂ [4]

Molecular Weight 130.18 g/mol [4]

CAS Number 855906-01-3 [4]

IUPAC Name 6-methoxyhexanal [4]

Canonical SMILES COCCCCCC=O [4]

InChI Key
AFSOGVGHFCKBOW-

UHFFFAOYSA-N
[4]

Monoisotopic Mass 130.099379685 Da [4]

Physical Description
Expected to be a colorless

liquid

Boiling Point Not reported [3]

Melting Point Not reported [3]

Density Not reported [3]

Experimental Protocols
The synthesis of 6-methoxyhexanal can be achieved through the oxidation of its

corresponding alcohol, 6-methoxyhexan-1-ol. The following protocols detail the synthesis of the

precursor alcohol and its subsequent oxidation to the target aldehyde.

Synthesis of 6-Methoxyhexan-1-ol
The preparation of 6-methoxyhexan-1-ol can be accomplished via a Williamson ether synthesis

approach, starting from 1,6-hexanediol.

Materials:

1,6-hexanediol

Sodium hydride (NaH)
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Methyl iodide (CH₃I)

Anhydrous tetrahydrofuran (THF)

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel)

Magnetic stirrer and heating mantle

Rotary evaporator

Silica gel for column chromatography

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

dissolve 1,6-hexanediol in anhydrous THF.

To this solution, carefully add a suspension of sodium hydride in THF. The reaction mixture is

then heated to 60 °C and maintained at this temperature until the evolution of hydrogen gas

ceases, indicating the formation of the sodium alkoxide.

After cooling the reaction mixture to room temperature, a solution of methyl iodide in THF is

added dropwise.

The reaction is stirred overnight at room temperature to allow for the methylation to proceed

to completion.

Upon completion, the reaction is quenched, and the crude product is worked up using

standard procedures (e.g., extraction with an organic solvent and washing with brine).

The crude product is then purified by column chromatography on silica gel to yield pure 6-

methoxyhexan-1-ol.

Synthesis of 6-Methoxyhexanal
The final step involves the oxidation of 6-methoxyhexan-1-ol to 6-methoxyhexanal. A variety of

mild oxidizing agents can be employed for this transformation to avoid over-oxidation to the

carboxylic acid. A common method involves the use of pyridinium chlorochromate (PCC).
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Materials:

6-methoxyhexan-1-ol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Standard glassware for organic synthesis

Magnetic stirrer

Procedure:

In a round-bottom flask, a solution of 6-methoxyhexan-1-ol in anhydrous dichloromethane is

prepared.

To this solution, pyridinium chlorochromate is added in one portion.

The reaction mixture is stirred at room temperature for a few hours, and the progress of the

reaction is monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, the mixture is filtered through a pad of silica gel to remove

the chromium salts.

The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield

the crude 6-methoxyhexanal.

Further purification, if necessary, can be achieved by distillation or column chromatography.

Mandatory Visualizations
Synthesis Workflow of 6-Methoxyhexanal
The following diagram illustrates the two-step synthesis of 6-methoxyhexanal from 1,6-

hexanediol.
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Step 1: Williamson Ether Synthesis

Step 2: Oxidation

1,6-hexanediol

1. NaH, THF
2. CH3I

NaH, THF

CH3I

6-methoxyhexan-1-ol
PCC, DCM

PCC, DCM

6-methoxyhexanal

Click to download full resolution via product page

Caption: A two-step synthesis of 6-methoxyhexanal.

Biological Activity and Signaling Pathways
Specific biological activities for 6-methoxyhexanal have not been extensively reported in the

scientific literature. However, the biological effects of aliphatic aldehydes, in general, are an

active area of research. These compounds are known to be reactive and can participate in

various biological processes, sometimes leading to cytotoxic effects.[5]

The aldehyde group can react with nucleophilic groups in biomolecules, such as the amine

groups in proteins and DNA, potentially leading to the formation of adducts and cellular

damage. The metabolism of aldehydes is a crucial detoxification pathway, primarily mediated

by aldehyde dehydrogenases (ALDHs).

Given the lack of specific data for 6-methoxyhexanal, no experimentally validated signaling

pathways can be depicted. Research into its potential interactions with cellular targets, such as

specific enzymes or receptors, and its metabolic fate would be necessary to elucidate any

specific biological functions or toxicological properties. Studies on structurally related methoxy-
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substituted compounds have suggested potential applications in anticancer research, but this

has not been demonstrated for 6-methoxyhexanal itself.[5]

Conclusion
6-Methoxyhexanal is a simple aliphatic aldehyde with a methoxy substituent. While its

synthesis is achievable through established organic chemistry methods, a significant gap exists

in the understanding of its history, discovery, and specific biological activities. The information

presented in this guide, based on currently available public data, provides a foundational

understanding of its chemical properties and a plausible synthetic route.

For researchers and drug development professionals, 6-methoxyhexanal represents a

relatively unexplored chemical entity. Future research should focus on a thorough

characterization of its physicochemical properties, a detailed investigation of its biological

effects on various cell lines and in animal models, and an exploration of its metabolic pathways.

Such studies will be crucial in determining whether 6-methoxyhexanal or its derivatives hold

any promise as therapeutic agents or present any toxicological concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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